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Compound of Interest

Compound Name: N-Nitrosofolicacid

Cat. No.: B15389769 Get Quote

N-Nitrosofolic Acid: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Nitrosofolic acid, a nitrosamine

impurity and derivative of folic acid. This document consolidates critical information regarding

its chemical identity, biological activity, and analytical detection methodologies to support

research and development activities.

Chemical Identity
N-Nitrosofolic acid is a compound of interest due to its potential presence as an impurity in folic

acid supplements and its biological activities, including reported cytotoxicity in cancer cells.[1]

There are two primary CAS numbers associated with N-Nitrosofolic acid, which may refer to

isomers or the same compound in different databases.
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CAS Number IUPAC Name Molecular Formula Molecular Weight

29291-35-8

N-(4-(((2-amino-4-

oxo-1,4-

dihydropteridin-6-

yl)methyl)amino)benz

oyl)-N-nitroso-L-

glutamic acid[1]

C19H18N8O7 470.40 g/mol

26360-21-4

(S)-2-(4-(((2-amino-4-

oxo-1,4-

dihydropteridin-6-

yl)methyl)

(nitroso)amino)benza

mido)pentanedioic

acid[2]

C19H18N8O7 470.40 g/mol

Synonyms: The following are common synonyms for N-Nitrosofolic acid:

CCRIS 466[1][3]

N-nitroso-N-pteroyl-L-glutamic acid[1][3][4]

Glutamic acid, N-nitroso-N-pteroyl-, L-[1][3][5]

Nitrosofolic acid[1][2][5]

N10-Nitroso Folic Acid[2][6]

(4-(((2-Amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)(nitroso)amino)benzoyl)-L-glutamic

acid[5]

Quantitative Data Summary
The following tables summarize key quantitative data related to the biological activity and

regulatory limits of N-Nitrosofolic acid.

Table 1: In Vitro Cytotoxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/22513
https://veeprho.com/impurities/n10-nitroso-folic-acid/
https://www.medkoo.com/products/22513
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81427118.htm
https://www.medkoo.com/products/22513
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81427118.htm
https://www.inchem.org/documents/iarc/vol17/nitrosofolicacid.html
https://www.medkoo.com/products/22513
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81427118.htm
https://www.simsonpharma.com/product/n-nitroso-folic-acid
https://www.medkoo.com/products/22513
https://veeprho.com/impurities/n10-nitroso-folic-acid/
https://www.simsonpharma.com/product/n-nitroso-folic-acid
https://veeprho.com/impurities/n10-nitroso-folic-acid/
https://www.bocsci.com/product/n-nitroso-folic-acid-cas-26360-21-4-70652.html
https://www.simsonpharma.com/product/n-nitroso-folic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Assay Type IC₅₀ Value Reference

Human Leukemia

(HL-60)
Proliferation Inhibition 10–20 µM [1]

Breast Cancer (MCF-

7)
Proliferation Inhibition 10–20 µM [1]

Table 2: Analytical and Regulatory Limits

Parameter Value
Regulatory
Body/Method

Reference

Maximum Permitted

Daily Intake
1,500 ng/day EMA & U.S. FDA [7]

Limit of Quantification

(in supplements)
10 µg/kg LC-MS/MS [7]

Limit of Detection (in

supplements)

4 µg/g with respect to

folic acid
LC-MS/MS [8][9]

Limit of Quantification

(in supplements)

10 µg/g with respect

to folic acid
LC-MS/MS [8][9]

Experimental Protocols
Determination of N-Nitrosofolic Acid in Folic Acid and Multivitamin Supplements by LC-

MS/MS[8][9]

This section details the methodology for the quantification of N-Nitrosofolic acid in complex

matrices such as multivitamin supplements.

1. Sample Preparation and Extraction:

Internal Standard: Prepare a stock solution of N-nitroso folic acid-d4 (Isotope internal

standard) at a concentration of 5 ng/mL.
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Extraction Solvent: Prepare a solution of 0.1% ammonia in methanol (MeOH) and water (9:1,

v/v).

Extraction Procedure:

Accurately weigh the sample to be analyzed.

Add a known volume of the internal standard solution.

Add the extraction solvent to the sample.

Vortex or sonicate the mixture to ensure complete extraction of the analyte.

Centrifuge the sample to pellet any solid material.

Collect the supernatant for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions:

Mobile Phase A: 0.1% formic acid in deionized water.

Mobile Phase B: Methanol.

Gradient Elution: A suitable gradient program should be developed to achieve separation of

N-Nitrosofolic acid from other matrix components.

3. Mass Spectrometry (MS) Conditions:

Ionization Mode: Negative Ionization Mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both N-Nitrosofolic acid

and the deuterated internal standard must be determined and optimized.

4. Method Validation:

Linearity: Establish a calibration curve with a correlation coefficient (R²) > 0.995.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accuracy: Determine the recovery, which should be within 83–110%.

Precision: The relative standard deviation (RSD) should be ≤ 3%.

Limits of Detection (LOD) and Quantification (LOQ): Establish the lowest concentration of the

analyte that can be reliably detected and quantified.
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Caption: Proposed mechanism of N-Nitrosofolic acid inducing apoptosis in cancer cells.

Workflow for LC-MS/MS Analysis of N-Nitrosofolic Acid

Supplement Sample
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Caption: Analytical workflow for the quantification of N-Nitrosofolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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